Cas no 2580099-86-9 (methyl 2-(3R,4S)-3-cyclopropylpiperidin-4-ylacetate hydrochloride)

• Product Name: methyl 2-(3R,4S)-3-cyclopropylpiperidin-4-ylacetate hydrochloride
• CAS No: 2580099-86-9
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• MDL: MFCD33020990
• CID: 5657561
• PubChem ID: 155859062
• Update Time: 2025-06-08

methyl 2-(3R,4S)-3-cyclopropylpiperidin-4-ylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(3R,4S)-3-cyclopropylpiperidin-4-yl]acetate hydrochloride
• Methyl 2-[(3R,4S)-3-cyclopropylpiperidin-4-yl]acetate;hydrochloride
• 2580099-86-9
• EN300-27703576
• methyl 2-(3R,4S)-3-cyclopropylpiperidin-4-ylacetate hydrochloride

• MDL： MFCD33020990
• Inchi： 1S/C11H19NO2.ClH/c1-14-11(13)6-9-4-5-12-7-10(9)8-2-3-8;/h8-10,12H,2-7H2,1H3;1H/t9-,10+;/m0./s1
• InChI Key： XDLAMGLJUSADSG-BAUSSPIASA-N
• SMILES： Cl.O(C)C(C[C@@H]1CCNC[C@@H]1C1CC1)=O

Computed Properties

• Exact Mass: 233.1182566g/mol
• Monoisotopic Mass: 233.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-(3R,4S)-3-cyclopropylpiperidin-4-ylacetate hydrochloride

Comprehensive Overview of Methyl 2-(3R,4S)-3-Cyclopropylpiperidin-4-ylacetate Hydrochloride (CAS No. 2580099-86-9)

In the rapidly evolving field of pharmaceutical chemistry, methyl 2-(3R,4S)-3-cyclopropylpiperidin-4-ylacetate hydrochloride (CAS No. 2580099-86-9) has emerged as a compound of significant interest. This chiral piperidine derivative is widely studied for its potential applications in drug discovery and development. The compound's unique structural features, including the cyclopropyl moiety and piperidine core, make it a valuable building block for synthesizing bioactive molecules. Researchers are particularly intrigued by its stereochemistry, as the (3R,4S) configuration often influences pharmacological activity.

The growing demand for chiral intermediates in the pharmaceutical industry has placed compounds like methyl 2-(3R,4S)-3-cyclopropylpiperidin-4-ylacetate hydrochloride at the forefront of medicinal chemistry research. With the increasing focus on precision medicine and targeted therapies, the need for enantiomerically pure compounds has never been greater. This compound's ester functionality and hydrochloride salt form enhance its stability and solubility, making it particularly suitable for various synthetic applications. Recent publications have highlighted its potential as a precursor in the synthesis of CNS-active compounds, aligning with current trends in neuroscience research.

From a synthetic chemistry perspective, the cyclopropylpiperidine scaffold present in this compound has attracted attention due to its conformational rigidity and potential to modulate drug-receptor interactions. The methyl ester group offers versatility for further chemical transformations, allowing researchers to explore diverse molecular architectures. Many pharmaceutical companies are actively investigating similar structures as part of their fragment-based drug discovery programs, particularly for targets involving GPCRs (G-protein coupled receptors) and ion channels.

The physicochemical properties of CAS No. 2580099-86-9 make it particularly interesting for formulation scientists. The hydrochloride salt form improves the compound's crystallinity and handling characteristics, while the balanced lipophilicity of the cyclopropyl and piperidine components suggests favorable membrane permeability. These attributes are crucial for developing orally bioavailable drugs, a major focus area in current pharmacokinetic optimization strategies. Analytical chemists have developed various HPLC methods and chiral separation techniques to characterize this compound, reflecting the pharmaceutical industry's emphasis on quality control of chiral substances.

In the context of modern green chemistry initiatives, synthetic routes to methyl 2-(3R,4S)-3-cyclopropylpiperidin-4-ylacetate hydrochloride have been optimized to reduce environmental impact. Recent advances in catalytic asymmetric synthesis have enabled more efficient production of such chiral building blocks, addressing the industry's need for sustainable manufacturing processes. The compound's molecular architecture also presents opportunities for computational chemistry and molecular modeling studies, which are increasingly important in rational drug design approaches.

The pharmaceutical applications of this compound extend to several therapeutic areas currently receiving significant research attention. Its structural features are particularly relevant to the development of neuromodulators and psychoactive compounds, though always within approved therapeutic contexts. The piperidine moiety is a common pharmacophore in many FDA-approved drugs, and the incorporation of the cyclopropyl group can fine-tune biological activity and metabolic stability. These characteristics make CAS No. 2580099-86-9 a valuable subject for structure-activity relationship (SAR) studies in medicinal chemistry programs.

Quality assurance of methyl 2-(3R,4S)-3-cyclopropylpiperidin-4-ylacetate hydrochloride involves rigorous analytical characterization. Modern techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography are employed to verify the compound's identity and purity. The pharmaceutical industry's increasing reliance on quality by design (QbD) principles has raised standards for such intermediates, particularly regarding enantiomeric purity and impurity profiling. These analytical challenges have spurred innovation in separation science and chiral analysis methodologies.

From a regulatory perspective, compounds like methyl 2-(3R,4S)-3-cyclopropylpiperidin-4-ylacetate hydrochloride must meet stringent requirements for use in pharmaceutical applications. The development of appropriate specifications and analytical methods is crucial for regulatory submissions. Current good manufacturing practice (cGMP) standards apply to the production of such intermediates when intended for drug substance synthesis. These considerations are particularly important given the pharmaceutical industry's focus on regulatory compliance and patient safety.

The future research directions for this compound may include exploration of its prodrug potential or investigation of its metabolic fate in biological systems. The growing interest in biocatalysis and enzymatic synthesis may lead to more efficient routes to this and related chiral building blocks. As the pharmaceutical industry continues to emphasize molecular complexity and three-dimensionality in drug design, compounds with stereochemical richness like methyl 2-(3R,4S)-3-cyclopropylpiperidin-4-ylacetate hydrochloride will likely remain important tools for medicinal chemists.

In conclusion, methyl 2-(3R,4S)-3-cyclopropylpiperidin-4-ylacetate hydrochloride (CAS No. 2580099-86-9) represents a sophisticated chiral building block with significant potential in pharmaceutical research and development. Its unique structural features align with current trends in drug discovery, including the pursuit of stereochemically complex molecules and the development of target-specific therapeutics. As the scientific community continues to explore its applications and derivatives, this compound will undoubtedly contribute to advances in medicinal chemistry and the development of novel therapeutic agents.